(Z)-4-(N,N-dimethylsulfamoyl)-N-(3-ethyl-6-methoxybenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-(3-ethyl-6-methoxy-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C19H21N3O4S2/c1-5-22-16-11-8-14(26-4)12-17(16)27-19(22)20-18(23)13-6-9-15(10-7-13)28(24,25)21(2)3/h6-12H,5H2,1-4H3
• InChI Key: NKSFRMTULURKBX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)OC)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C
• Molecular Formula: C19H21N3O4S2
• Molecular Weight: 419.5 g/mol

Description

(Z)-4-(N,N-dimethylsulfamoyl)-N-(3-ethyl-6-methoxybenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C19H21N3O4S2 and its molecular weight is 419.51. The purity is usually 95%.
BenchChem offers high-quality (Z)-4-(N,N-dimethylsulfamoyl)-N-(3-ethyl-6-methoxybenzo[d]thiazol-2(3H)-ylidene)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-4-(N,N-dimethylsulfamoyl)-N-(3-ethyl-6-methoxybenzo[d]thiazol-2(3H)-ylidene)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Approaches:

• The compound (S)-2-Hydroxy-6-methoxy-N-[(1-ethyl-2-pyrrolidinyl)methyl]benzamide, a precursor of (S)-123I-IBZM, was synthesized starting from 2,6-dimethoxybenzoic acid using a simple method and yielded high results (Bobeldijk et al., 1990).
• Novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone were synthesized and showed significant COX-1/COX-2 inhibitory activity, along with analgesic and anti-inflammatory properties (Abu‐Hashem et al., 2020).

Chemical Reactions and Properties:

• The use of Diethylaminosulfur trifluoride (DAST) in the synthesis of fluorinated benzamides demonstrated an efficient method for obtaining neuroleptic compounds in high yields (Mukherjee, 1990).
• The creation of new zinc phthalocyanine with high singlet oxygen quantum yield, substituted with new benzenesulfonamide derivative groups, showed remarkable potential for Type II photosensitizers used in cancer treatment through photodynamic therapy (Pişkin et al., 2020).

Applications in Medical Research

Antimicrobial and Antifungal Properties:

• A series of new benzamide derivatives displayed significant antibacterial and antifungal activity, characterized by spectral and elemental analysis (Priya et al., 2006).
• Synthesis of new 5-(2-substituted-1,3-thiazol-5-yl)-2-hydroxy benzamides and their alkoxy derivatives indicated possible antifungal agents, providing new directions for antifungal drug development (Narayana et al., 2004).

Anticancer and Antipsychotic Potential:

• A series of 2-(2-aminothiazol-4-yl)benzo[b]furan and 3-(2-aminothiazol-4-yl)benzo[b]furan derivatives were synthesized, showing strong inhibition of calcium mobilization in cancer cell lines, demonstrating potential as cancer therapeutics (Kuramoto et al., 2008).
• Compounds synthesized from 4-thiazolidinone were evaluated for antimicrobial and anticancer potentials, highlighting the importance of topological and electronic parameters in describing the antimicrobial activity of synthesized compounds (Deep et al., 2016).